Cas no 496042-33-2 (2H-1,5-Benzodioxepin, 7-bromo-3,4-dihydro-2,4-dimethyl-, (2R,4R)-)

• Product Name: 2H-1,5-Benzodioxepin, 7-bromo-3,4-dihydro-2,4-dimethyl-, (2R,4R)-
• CAS No: 496042-33-2
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1526853
• Update Time: 2024-08-24

2H-1,5-Benzodioxepin, 7-bromo-3,4-dihydro-2,4-dimethyl-, (2R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin, 7-bromo-3,4-dihydro-2,4-dimethyl-, (2R,4R)-

• Inchi： 1S/C11H13BrO2/c1-7-5-8(2)14-11-6-9(12)3-4-10(11)13-7/h3-4,6-8H,5H2,1-2H3/t7-,8-/m1/s1
• InChI Key： WMIFBKYBPKDBHM-HTQZYQBOSA-N
• SMILES： O1C2=CC=C(Br)C=C2O[C@H](C)C[C@H]1C

Computed Properties

• Exact Mass: 256.00989

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 291.0±29.0 °C(Predicted)
• PSA: 18.46